Cas no 2368222-27-7 (1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-2,3,5,6-d4)piperidine-2,2,3,3,4,4,5,5,6,6-d10)

1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-2,3,5,6-d4)piperidine-2,2,3,3,4,4,5,5,6,6-d10 structure
2368222-27-7 structure
Product Name:1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-2,3,5,6-d4)piperidine-2,2,3,3,4,4,5,5,6,6-d10
CAS No:2368222-27-7
MF:C17H26BNO2
MW:301.291108608246
CID:6823438
PubChem ID:172400193
Update Time:2025-03-01

1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-2,3,5,6-d4)piperidine-2,2,3,3,4,4,5,5,6,6-d10 Chemical and Physical Properties

Names and Identifiers

    • CS-20323
    • 2368222-27-7
    • 1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-2,3,5,6-d4)piperidine-2,2,3,3,4,4,5,5,6,6-d10
    • Inchi: 1S/C17H26BNO2/c1-16(2)17(3,4)21-18(20-16)14-8-10-15(11-9-14)19-12-6-5-7-13-19/h8-11H,5-7,12-13H2,1-4H3/i5D2,6D2,7D2,8D,9D,10D,11D,12D2,13D2
    • InChI Key: OTOKWHGMHAAFRM-LRPYRZIDSA-N
    • SMILES: O1B(C2C([2H])=C([2H])C(=C([2H])C=2[2H])N2C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C2([2H])[2H])OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 301.2935337Da
  • Monoisotopic Mass: 301.2935337Da
  • Isotope Atom Count: 14
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 21.7Ų
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